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Compound of Interest

Compound Name: Lenvatinib impurity 8

Cat. No.: B1436085

An In-depth Exploration of 4-Chloro-7-methoxyquinoline-6-carboxamide

Abstract

This technical guide provides a comprehensive overview of Lenvatinib Impurity 8, identified
as 4-Chloro-7-methoxyquinoline-6-carboxamide (CAS No: 417721-36-9). Lenvatinib, a multi-
targeted tyrosine kinase inhibitor, is a critical therapeutic agent in the treatment of various
cancers. The control of impurities in the active pharmaceutical ingredient (API) is paramount to
ensure its safety and efficacy. This document delves into the chemical identity, formation
pathways, and analytical methodologies for the detection and quantification of Lenvatinib
Impurity 8. Furthermore, it discusses the toxicological implications and the regulatory
framework governing its control, offering valuable insights for researchers, scientists, and drug
development professionals in the pharmaceutical industry.

Introduction: The Significance of Impurity Profiling
in Lenvatinib

Lenvatinib is a potent inhibitor of vascular endothelial growth factor (VEGF) receptors
(VEGFR1-3), fibroblast growth factor (FGF) receptors (FGFR1-4), platelet-derived growth factor
receptor alpha (PDGFRa), and the RET and KIT proto-oncogenes.[1] Its efficacy in treating
differentiated thyroid cancer, renal cell carcinoma, and hepatocellular carcinoma is well-
established.[2] The synthetic route to Lenvatinib is a multi-step process, and like any complex
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chemical synthesis, it is susceptible to the formation of impurities. These impurities can be
process-related, degradation products, or arise from starting materials and intermediates.[3]

The presence of impurities, even in trace amounts, can have a significant impact on the quality,
safety, and efficacy of the final drug product. Therefore, a thorough understanding and stringent
control of the impurity profile of Lenvatinib are mandated by regulatory authorities worldwide.
This guide focuses specifically on Lenvatinib Impurity 8, a known process-related impurity,
providing a detailed scientific and technical resource for its management.

Unveiling Lenvatinib Impurity 8: Chemical Identity
and Physicochemical Properties

Lenvatinib Impurity 8 is chemically known as 4-Chloro-7-methoxyquinoline-6-carboxamide.[4]
It is a key intermediate in several synthetic routes leading to the Lenvatinib molecule.[5][6][7]

Parameter Value Reference

4-chloro-7-methoxyquinoline-6-
IUPAC Name .
carboxamide

Synonyms Lenvatinib Impurity 20

CAS Number 417721-36-9 [4]
Molecular Formula C11HoCIN202 [6]
Molecular Weight 236.65 g/mol [6]
Appearance White Fluffy Solid [4]
Solubility Slightly soluble in DMSO and 8]

Methanol
Storage 2-8°C Refrigerator [4]

The Genesis of an Impurity: Formation Pathways of
Lenvatinib Impurity 8
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Understanding the formation of an impurity is the cornerstone of its effective control.
Lenvatinib Impurity 8, being a key intermediate, primarily arises from the synthetic pathway of
Lenvatinib. Its presence in the final API is typically due to incomplete reaction or inadequate
purification of the subsequent reaction step.

One of the common synthetic strategies for Lenvatinib involves the coupling of 4-Chloro-7-
methoxyquinoline-6-carboxamide with 1-(2-chloro-4-hydroxyphenyl)-3-cyclopropylurea.[5]
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Lenvatinib Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

